![molecular formula C22H19FN4O B277800 4-ethyl-N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]benzamide](/img/structure/B277800.png)
4-ethyl-N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]benzamide
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Overview
Description
4-ethyl-N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]benzamide, also known as EF5, is a chemical compound that has been extensively studied for its potential applications in scientific research. EF5 is a hypoxia marker that is used to identify regions of low oxygen in tissues and tumors.
Mechanism of Action
The mechanism of action of 4-ethyl-N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]benzamide involves its selective binding to hypoxic cells and tissues. This compound is a nitroimidazole that is reduced by nitroreductase enzymes under hypoxic conditions. The reduced form of this compound forms covalent adducts with cellular macromolecules, which can be detected using immunohistochemical and biochemical techniques.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to induce apoptosis in hypoxic cells, inhibit angiogenesis, and enhance the efficacy of radiation therapy. This compound has also been shown to have anti-inflammatory properties and may have potential applications in the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of 4-ethyl-N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]benzamide is its specificity for hypoxic cells and tissues. This makes it an ideal marker for studying the effects of hypoxia on various physiological processes. This compound is also relatively easy to detect using immunohistochemical and biochemical techniques.
One of the main limitations of this compound is its potential toxicity. This compound has been shown to have cytotoxic effects on some cell lines, and caution should be exercised when using it in in vitro and in vivo experiments. Additionally, this compound has a relatively short half-life in vivo, which limits its usefulness in longitudinal studies.
Future Directions
There are a number of potential future directions for 4-ethyl-N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]benzamide research. One area of interest is the development of new hypoxia markers that are more specific and less toxic than this compound. Another area of interest is the use of this compound in combination with other therapies, such as radiation therapy and chemotherapy, to enhance their efficacy. Additionally, this compound may have potential applications in the treatment of inflammatory diseases and other conditions characterized by hypoxia.
Synthesis Methods
4-ethyl-N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]benzamide can be synthesized using a multi-step process that involves the reaction of 4-ethylbenzoyl chloride with 4-fluoroaniline to form 4-ethyl-N-(4-fluorophenyl)benzamide. This intermediate is then reacted with 2-amino-6-methylbenzotriazole in the presence of a coupling reagent to produce this compound.
Scientific Research Applications
4-ethyl-N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]benzamide has been extensively studied for its potential applications in scientific research. It is primarily used as a hypoxia marker to identify regions of low oxygen in tissues and tumors. This compound is a potent nitroimidazole that selectively binds to hypoxic cells and tissues. This property makes it an ideal marker for studying the effects of hypoxia on various physiological processes.
properties
Molecular Formula |
C22H19FN4O |
---|---|
Molecular Weight |
374.4 g/mol |
IUPAC Name |
4-ethyl-N-[2-(4-fluorophenyl)-6-methylbenzotriazol-5-yl]benzamide |
InChI |
InChI=1S/C22H19FN4O/c1-3-15-4-6-16(7-5-15)22(28)24-19-13-21-20(12-14(19)2)25-27(26-21)18-10-8-17(23)9-11-18/h4-13H,3H2,1-2H3,(H,24,28) |
InChI Key |
KOIGNZYLBXBXLS-UHFFFAOYSA-N |
SMILES |
CCC1=CC=C(C=C1)C(=O)NC2=CC3=NN(N=C3C=C2C)C4=CC=C(C=C4)F |
Canonical SMILES |
CCC1=CC=C(C=C1)C(=O)NC2=CC3=NN(N=C3C=C2C)C4=CC=C(C=C4)F |
Origin of Product |
United States |
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